Cas no 1806912-95-7 (Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-4-acetate)

Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-4-acetate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of both bromo and difluoromethyl groups enhances its reactivity, making it a versatile intermediate for cross-coupling reactions and further functionalization. The methoxy and ester moieties contribute to its stability and solubility in organic solvents, facilitating downstream applications. This compound is particularly valuable in the development of bioactive molecules due to its ability to introduce fluorinated motifs, which often improve metabolic stability and binding affinity. Its well-defined structure ensures consistent performance in synthetic routes.

Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-4-acetate structure

1806912-95-7 structure

Product Name:Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-4-acetate

CAS No:1806912-95-7

MF:C₁₀H₁₀BrF₂NO₃

MW:310.092109203339

CID:4861522

Update Time:2025-05-21

Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-4-acetate
- Inchi： 1S/C10H10BrF2NO3/c1-16-7(15)3-5-6(9(12)13)4-14-10(17-2)8(5)11/h4,9H,3H2,1-2H3
- InChI Key： JSXULCQKCBVWDJ-UHFFFAOYSA-N
- SMILES： BrC1=C(N=CC(C(F)F)=C1CC(=O)OC)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 268
XLogP3: 2.3
Topological Polar Surface Area: 48.4

Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-4-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029059631-250mg	Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-4-acetate	1806912-95-7	97%	250mg	$1,008.00	2022-03-31
Alichem	A029059631-500mg	Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-4-acetate	1806912-95-7	97%	500mg	$1,613.70	2022-03-31
Alichem	A029059631-1g	Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-4-acetate	1806912-95-7	97%	1g	$3,039.60	2022-03-31

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Additional information on Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-4-acetate

Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-4-acetate: A Comprehensive Overview

The compound Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-4-acetate, identified by the CAS number 1806912-95-7, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is notable for its unique structure, which combines a pyridine ring with multiple substituents, including a bromine atom, a difluoromethyl group, and a methoxy group. The methyl acetate moiety further enhances its functional versatility, making it a valuable component in advanced chemical synthesis and material engineering.

Recent studies have highlighted the potential of this compound in the development of novel materials with tailored electronic properties. Researchers have demonstrated that the presence of the bromine and difluoromethyl groups significantly influences the molecule's electronic behavior, making it suitable for applications in organic electronics. For instance, Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-4-acetate has been explored as a precursor for the synthesis of advanced polymers and organic semiconductors. These materials exhibit improved charge transport properties, which are critical for applications in flexible electronics and optoelectronic devices.

In addition to its role in materials science, this compound has also gained attention in medicinal chemistry. The methoxy group and bromine atom contribute to the molecule's bioactivity, making it a promising candidate for drug design. Recent research has focused on its potential as an inhibitor of specific enzyme pathways, particularly those involved in metabolic disorders. The difluoromethyl group has been shown to enhance the compound's stability and bioavailability, which are essential traits for therapeutic agents.

The synthesis of Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-4-acetate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyridine ring through cyclization reactions and the subsequent introduction of substituents via electrophilic substitution. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in achieving high yields and purity levels.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that under specific conditions, it can undergo microbial degradation, reducing its persistence in the environment. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-4-acetate (CAS No: 1806912-95-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.